Cas no 6174-95-4 (tetraethyl ethylenetetracarboxylate)

tetraethyl ethylenetetracarboxylate Properties

Names and Identifiers

• tetraethyl ethylenetetracarboxylate
• TETRAETHYL ETHYLENETETRACARBOXYLATE,MP 56-58DEG
• diethyl bis-carboethoxymethylenemalonate
• Ethenetetracarboxylic acid,tetraethyl ester
• ethyl ethylenetetracarboxylate
• ETHYLENETETRACARBOXYLIC ACID TETRAETHYL ESTER
• SYM-ETHYL ETHYLENETETRA CARBOXYLATE
• Tetaethylethylene tetracarboxylate
• Tetracarbethoxyethylene
• Tetraethyl ethenetetracarboxylate
• tetraethyl tetracarboxyethene
• tetrakis(ethoxycarbonyl)ethylene
• tmetc
• 2,3-BIS-ETHOXYCARBONYL-BUT-2-ENEDIOIC ACID DIETHYL ESTER
• Z4Q32RG79L
• EINECS 228-218-3
• SCHEMBL3672314
• 1,1,2,2-tetraethyl eth-1-ene-1,1,2,2-tetracarboxylate
• Ethenetetracarboxylic acid, tetraethyl ester
• TETRAETHYL 1,1,2,2-ETHYLENETETRACARBOXYLATE
• tetraethyl ethene-1,1,2,2-tetracarboxylate
• 6174-95-4
• UNII-Z4Q32RG79L
• AI3-28218
• AB01318433-02
• NSC 16084
• DTXSID00210743
• NS00034783
• FT-0626338
• AKOS003211212
• MFCD00015161
• NSC16084
• 1,1,2,2-ETHENETETRACARBOXYLIC ACID, 1,1,2,2-TETRAETHYL ESTER
• NSC-16084
• NCGC00323655-01
• STK324836
• Tetraethyl ethylenetetracarboxylate
• Tetrakis(ethoxycarbonyl)ethylene
• +Expand

• MDL： MFCD00015161
• InChIKey： IYHFWCBVJOQIIT-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H20O8/c1-5-19-11(15)9(12(16)20-6-2)10(13(17)21-7-3)14(18)22-8-4/h5-8H2,1-4H3
• SMILES： CCOC(=O)C(=C(C(=O)OCC)C(=O)OCC)C(=O)OCC
• BRN： 1805352

Computed Properties

• Exact Mass: 316.11600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 12
• Monoisotopic Mass: 316.116
• Heavy Atom Count: 22
• Complexity: 382
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 105A^2

Experimental Properties

• LogP: 0.53540
• PSA: 105.20000
• Refractive Index: 1.5800 (estimate)
• Boiling Point: 375.74°C (rough estimate)
• Melting Point: 54-56°C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 135.0±26.5 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.2809 (rough estimate)

tetraethyl ethylenetetracarboxylate Security Information

• Safety Instruction： S22-S24/25
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

tetraethyl ethylenetetracarboxylate Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%